DNA Polymerase Substrate Activity
In a comparative study of DNA polymerase substrate activity, 7-substituted 7-deazaadenine nucleotides (derived from 7-iodo-7-deaza-2'-deoxyadenosine) were efficiently incorporated in place of dATP by Pwo (Pyrococcus woesei) DNA polymerase. In stark contrast, 8-substituted adenosine triphosphates were poor substrates for DNA polymerases under identical conditions [1]. The 7-deaza modification positions the bulky iodine atom in the major groove, avoiding steric clashes with the polymerase active site that plague 8-substituted purines.
| Evidence Dimension | DNA polymerase substrate acceptance (incorporation efficiency) |
|---|---|
| Target Compound Data | Efficiently incorporated (qualitative assessment of primer extension product formation) |
| Comparator Or Baseline | 8-substituted adenosine triphosphates |
| Quantified Difference | Qualitative: efficient incorporation vs. poor substrate |
| Conditions | Primer extension assay using Pwo (Pyrococcus woesei) DNA polymerase; dATP replacement with modified nucleotide triphosphate |
Why This Matters
For applications requiring enzymatic incorporation of modified nucleotides into DNA (NGS, SELEX, functionalized DNA synthesis), only 7-deaza-7-substituted scaffolds are viable; 8-substituted analogs fail.
- [1] Capek P, Cahová H, Pohl R, Hocek M, Gloeckner C, Marx A. An Efficient Method for the Construction of Functionalized DNA Bearing Amino Acid Groups through Cross-Coupling Reactions of Nucleoside Triphosphates Followed by Primer Extension or PCR. Chem Eur J. 2007 Jul 16;13(21):6196-6203. doi: 10.1002/chem.200700220. View Source
